N-methyl-N-(1-pyridin-3-ylpropyl)formamide
Description
N-methyl-N-(1-pyridin-3-ylpropyl)formamide, commonly referred to as NMF, is an organic compound of the formamide class with a wide variety of applications in the scientific research field. NMF is a versatile compound that has been used in a variety of applications due to its unique properties. NMF is a colorless, volatile liquid at room temperature, with a boiling point of 134°C and a melting point of -23°C. It is a relatively stable compound, with a half-life of about 24 hours in water.
Scientific Research Applications
Anticancer Applications
Pyridine-containing compounds, such as N-methyl-N-(1-pyridin-3-ylpropyl)formamide, have been found to have significant medicinal applications, including as anticancer agents . They have been detected in most relevant drug molecules that included pyridine, providing a great possibility for treatment .
Antiviral Applications
These compounds have also shown potential as antiviral agents . This has generated interest among researchers in synthesizing a variety of pyridine derivatives .
Anticholinesterase Activities
Pyridine-containing compounds have been found to have anticholinesterase activities . This makes them potentially useful in the treatment of diseases like Alzheimer’s, where cholinesterase inhibitors are commonly used.
Antimalarial Applications
These compounds have shown potential as antimalarial agents . This is particularly important given the ongoing need for new treatments for malaria.
Antimicrobial Applications
Pyridine-containing compounds have demonstrated antimicrobial properties . This could make them useful in the development of new antibiotics or other antimicrobial treatments.
Antidiabetic Applications
These compounds have also shown potential as antidiabetic agents . This could make them useful in the treatment of diabetes.
Anti-Inflammatory Applications
Research developments in the syntheses, anti-inflammatory activities and structure–activity relationships of pyrimidines suggest that N-methyl-N-(1-pyridin-3-ylpropyl)formamide could potentially have anti-inflammatory applications.
Proteomics Research
Alpha-Ethyl-N-formyl-N-methylpyridinemethaneamine is a biochemical used for proteomics research . It is soluble in chloroform, water, and ether, and is stored at -20° C .
properties
IUPAC Name |
N-methyl-N-(1-pyridin-3-ylpropyl)formamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N2O/c1-3-10(12(2)8-13)9-5-4-6-11-7-9/h4-8,10H,3H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KVCIYYMDEHTYGG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C1=CN=CC=C1)N(C)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10394669 |
Source
|
| Record name | N-methyl-N-(1-pyridin-3-ylpropyl)formamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10394669 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
178.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-methyl-N-(1-pyridin-3-ylpropyl)formamide | |
CAS RN |
887355-12-6 |
Source
|
| Record name | N-methyl-N-(1-pyridin-3-ylpropyl)formamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10394669 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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